Cas no 5423-57-4 (Quinoline,3,5,7,8-tetrachloro-6-methoxy-)

Quinoline,3,5,7,8-tetrachloro-6-methoxy- structure
5423-57-4 structure
Product Name:Quinoline,3,5,7,8-tetrachloro-6-methoxy-
CAS No:5423-57-4
MF:C10H5Cl4NO
MW:296.964798688889
CID:381959
PubChem ID:224586
Update Time:2025-04-19

Quinoline,3,5,7,8-tetrachloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,3,5,7,8-tetrachloro-6-methoxy-
    • 3,5,7,8-tetrachloro-6-methoxyquinoline
    • 3,5,7,8-Tetrachlor-6-methoxy-chinolin
    • 3,5,7,8-tetrachloro-6-methoxy-quinoline
    • AC1L5DEK
    • AC1Q3L9B
    • AG-J-10344
    • AR-1E9414
    • CTK5A0112
    • NSC13209
    • DTXSID90279566
    • NSC-13209
    • 5423-57-4
    • Inchi: 1S/C10H5Cl4NO/c1-16-10-6(12)5-2-4(11)3-15-9(5)7(13)8(10)14/h2-3H,1H3
    • InChI Key: XEZLVDXJNHFHSQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C2C1=CC(=CN=2)Cl)Cl)Cl)OC

Computed Properties

  • Exact Mass: 294.91275
  • Monoisotopic Mass: 294.912525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
  • LogP: 4.85700
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